Cas no 2137090-50-5 ((2R)-2-(ethylamino)hexanoic acid)

• Product Name: (2R)-2-(ethylamino)hexanoic acid
• CAS No: 2137090-50-5
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6350348
• PubChem ID: 165954963
• Update Time: 2025-05-26

(2R)-2-(ethylamino)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(ethylamino)hexanoic acid
• 2137090-50-5
• EN300-1132116

• Inchi： 1S/C8H17NO2/c1-3-5-6-7(8(10)11)9-4-2/h7,9H,3-6H2,1-2H3,(H,10,11)/t7-/m1/s1
• InChI Key： IIVUKYTTXBEJRB-SSDOTTSWSA-N
• SMILES： OC([C@@H](CCCC)NCC)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Additional information on (2R)-2-(ethylamino)hexanoic acid

Recent Advances in the Study of (2R)-2-(ethylamino)hexanoic acid (CAS: 2137090-50-5): A Comprehensive Research Brief

In recent years, (2R)-2-(ethylamino)hexanoic acid (CAS: 2137090-50-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a building block for novel drug candidates. The compound's unique structural features, including its stereochemistry and functional groups, make it a valuable scaffold for medicinal chemistry optimization.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of (2R)-2-(ethylamino)hexanoic acid as a potential modulator of GABA receptors. The research team employed a combination of molecular docking simulations and electrophysiological assays to demonstrate that this compound exhibits selective binding to specific GABA receptor subtypes. These findings suggest potential applications in neurological disorders where GABAergic signaling is implicated, such as epilepsy and anxiety disorders.

Further research has explored the metabolic stability and pharmacokinetic profile of (2R)-2-(ethylamino)hexanoic acid. A recent preclinical study (2024) revealed that the compound demonstrates favorable oral bioavailability and blood-brain barrier penetration in rodent models. These characteristics, combined with its relatively low toxicity profile at therapeutic doses, position it as an attractive candidate for further drug development.

The synthetic accessibility of (2R)-2-(ethylamino)hexanoic acid has also been a focus of recent investigations. A novel asymmetric synthesis route was reported in Organic Process Research & Development (2023), achieving the target compound in high enantiomeric excess (>99%) and good overall yield. This advancement addresses previous challenges in obtaining the pure (R)-enantiomer and could facilitate larger-scale production for both research and potential clinical applications.

Emerging applications of (2R)-2-(ethylamino)hexanoic acid extend beyond neurological indications. Recent work published in Bioorganic Chemistry (2024) demonstrated its utility as a chiral auxiliary in the synthesis of complex natural product analogs. The compound's ability to induce stereoselectivity in key bond-forming reactions has opened new possibilities for the synthesis of biologically active molecules with improved pharmacological profiles.

As research on (2R)-2-(ethylamino)hexanoic acid continues to evolve, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines. The unique combination of its physicochemical properties, biological activity, and synthetic versatility makes it a compelling subject for ongoing investigation in drug discovery and development programs.